Cas no 2350-21-2 (Heptane,1-chloro-3-methyl-)

• Product Name: Heptane,1-chloro-3-methyl-
• CAS No: 2350-21-2
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 268484
• PubChem ID: 102789
• Update Time: 2025-04-19

Heptane,1-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane,1-chloro-3-methyl-
• 1-chloro-3-methyl-heptane
• Heptane, 1-chloro-3-methyl-
• DTXSID90883829
• SCHEMBL18107480
• 2350-21-2
• 1-chloro-3-methylheptane
• 128399-57-5
• AKOS006383360
• DTXSID50275988

• Inchi： 1S/C8H17Cl/c1-3-4-5-8(2)6-7-9/h8H,3-7H2,1-2H3
• InChI Key： AGDXAUBGPYHIEH-UHFFFAOYSA-N
• SMILES： ClCCC(C)CCCC

Computed Properties

• Exact Mass: 148.10201
• Monoisotopic Mass: 148.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8765 (estimate)
• Melting Point: -41.9°C (estimate)
• Boiling Point: 178.66°C (estimate)
• Flash Point: 52.5°C
• Refractive Index: 1.4183 (estimate)
• PSA: 0
• LogP: 3.44160